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Compound of Interest

Compound Name: ZN(ll) Mesoporphyrin I1X

Cat. No.: B224689

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of Zn(ll)
Mesoporphyrin IX, a key compound in various research applications, including the study of
heme oxygenase inhibition and artificial photosynthetic systems.[1][2]

Quantitative Data Summary

The fundamental molecular properties of Zn(ll) Mesoporphyrin IX are presented in the table
below. This data is essential for experimental design, solution preparation, and analytical
characterization.

Property Value

Chemical Formula C34H36N404Zn[1][2][3]
Molecular Weight 630.06 g/mol [4][5]
Exact Mass 628.2028 u[1]

CAS Number 14354-67-7[1][2]

Note: The molecular weight may vary slightly between different sources and batches due to
factors such as hydration.[1]
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Experimental Protocols

Detailed experimental protocols for the determination of chemical formula and molecular weight
typically involve the following standard analytical techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact mass of the molecule. By ionizing the compound and measuring its
mass-to-charge ratio, the elemental composition can be accurately deduced, leading to the
confirmation of the chemical formula.

» Elemental Analysis: This technique provides the percentage composition of individual
elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound. The empirical formula is
derived from these percentages, which is then reconciled with the molecular weight to
establish the definitive molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of the molecule, confirming the arrangement of atoms and
functional groups as predicted by the chemical formula.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound and its fundamental

chemical properties.
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Caption: Relationship between Zn(ll) Mesoporphyrin IX and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mesoporphyrin IX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224689#zn-ii-mesoporphyrin-ix-chemical-formula-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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